Cas no 178623-11-5 (texas red-X)

• Product Name: texas red-X
• CAS No: 178623-11-5
• MF: C₄₁H₄₄N₄O₁₀S₂
• MW: 816.938868522644
• CID: 5092878
• Update Time: 2026-03-02

texas red-X Chemical and Physical Properties

Names and Identifiers

• Texas Red-X succinimidyl ester
• Texas Red-X NHS ester
• Tex Red-X NHS(~Texas Red-X NHS)
• Tex Red-X NHS
• texas red-X

• Inchi： 1S/C41H44N4O10S2/c46-34-15-16-35(47)45(34)55-36(48)12-2-1-3-17-42-56(49,50)27-13-14-28(33(24-27)57(51,52)53)37-31-22-25-8-4-18-43-20-6-10-29(38(25)43)40(31)54-41-30-11-7-21-44-19-5-9-26(39(30)44)23-32(37)41/h13-14,22-24,42H,1-12,15-21H2
• InChI Key： XTKWFJCUACVTMF-UHFFFAOYSA-N
• SMILES： S(C1C=C(S(=O)(=O)NCCCCCC(=O)ON2C(CCC2=O)=O)C=CC=1C1C2=CC3CCCN4CCCC(C=34)=C2[O+]=C2C3CCCN4CCCC(C=34)=CC=12)([O-])(=O)=O

Experimental Properties

• Solubility: 溶于极性有机溶剂